Cas no 1261997-52-7 ([1,1'-Biphenyl]-4-ol, 2,4'-difluoro-3'-methyl-)

• Product Name: [1,1'-Biphenyl]-4-ol, 2,4'-difluoro-3'-methyl-
• CAS No: 1261997-52-7
• MF: C₁₃H₁₀F₂O
• MW: 220.214710712433
• MDL: MFCD18313641
• CID: 2768382
• Update Time: 2025-05-24

[1,1'-Biphenyl]-4-ol, 2,4'-difluoro-3'-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-ol, 2,4'-difluoro-3'-methyl-

• MDL： MFCD18313641
• Inchi： 1S/C13H10F2O/c1-8-6-9(2-5-12(8)14)11-4-3-10(16)7-13(11)15/h2-7,16H,1H3
• InChI Key： QXPQPRNYINKTJS-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(F)C(C)=C2)=CC=C(O)C=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on [1,1'-Biphenyl]-4-ol, 2,4'-difluoro-3'-methyl-

Introduction to [1,1'-Biphenyl]-4-ol, 2,4'-difluoro-3'-methyl- (CAS No. 1261997-52-7)

[1,1'-Biphenyl]-4-ol, 2,4'-difluoro-3'-methyl- (CAS No. 1261997-52-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, exhibits a blend of properties that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of this compound is C₁₄H₉ClF₂O, reflecting its complex composition. The presence of fluoro and methyl substituents in the biphenyl core imparts distinct electronic and steric properties, which are crucial for its potential role in drug design. Specifically, the fluoro groups can enhance metabolic stability and binding affinity, while the methyl group contributes to selective interactions with biological targets.

In recent years, there has been a surge in research focused on the development of fluorinated aromatic compounds due to their enhanced bioavailability and improved pharmacokinetic profiles. [1,1'-Biphenyl]-4-ol, 2,4'-difluoro-3'-methyl-, as a representative of this class, has been extensively studied for its potential applications in medicinal chemistry. Its structural features make it an attractive scaffold for designing molecules with specific biological activities.

One of the most compelling aspects of this compound is its versatility in drug discovery. The biphenyl core is a well-known pharmacophore that appears in numerous FDA-approved drugs, owing to its ability to interact effectively with biological receptors. The introduction of fluorine atoms and a methyl group further refines its pharmacological properties, making it a valuable tool for chemists and pharmacologists.

Recent studies have highlighted the importance of [1,1'-Biphenyl]-4-ol, 2,4'-difluoro-3'-methyl-, particularly in the context of anticancer research. Researchers have demonstrated that modifications to the biphenyl ring can lead to compounds with potent antitumor effects. The fluoro substituents play a critical role in stabilizing the molecule's three-dimensional structure, which is essential for optimal binding to target proteins.

The compound's potential extends beyond oncology. It has also been explored as a precursor in the synthesis of agrochemicals and materials science applications. The unique electronic properties conferred by the fluoro groups make it suitable for use in organic electronics and advanced material formulations. This dual functionality underscores its broad utility across multiple scientific disciplines.

In terms of synthesis, [1,1'-Biphenyl]-4-ol, 2,4'-difluoro-3'-methyl-, can be prepared through a series of well-established organic reactions. The process typically involves fluorination and methylation steps on a biphenyl precursor. Advances in synthetic methodologies have made these transformations more efficient and scalable, facilitating access to this compound for research purposes.

The safety profile of [1,1'-Biphenyl]-4-ol, 2,4'-difluoro-3'-methyl-, is another critical consideration. While preliminary studies suggest that it exhibits low toxicity at moderate concentrations, further research is needed to fully characterize its safety profile. This includes evaluating its potential interactions with biological systems and assessing any long-term effects associated with repeated exposure.

Regulatory considerations also play a significant role in the development and use of this compound. Compliance with international chemical safety standards is essential to ensure that it can be utilized safely and effectively in both academic and industrial settings. Manufacturers and researchers must adhere to guidelines designed to protect human health and the environment.

The future prospects for [1,1'-Biphenyl]-4-ol, 2,4'-difluoro-3'-methyl-, are promising given its diverse applications and structural features. Ongoing research aims to uncover new therapeutic uses and optimize synthetic routes for improved efficiency. Collaborative efforts between academia and industry are likely to drive innovation in this field.

In conclusion, [1,1'-Biphenyl]-4-ol, 2,4'-difluoro-3'-methyl-, CAS No. 1261997-52-7 represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and functional properties make it a valuable asset for drug discovery and material science applications. As research continues to evolve，this compound will undoubtedly play an important role in shaping the future of chemical innovation.